N-{[(2-methoxyphenyl)amino]carbonothioyl}-2-phenoxyacetamide

• IUPAC Name: N-[(2-methoxyphenyl)carbamothioyl]-2-phenoxyacetamide
• InChI: InChI=1S/C16H16N2O3S/c1-20-14-10-6-5-9-13(14)17-16(22)18-15(19)11-21-12-7-3-2-4-8-12/h2-10H,11H2,1H3,(H2,17,18,19,22)
• InChI Key: YSXPGHQSZOBFOB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=S)NC(=O)COC2=CC=CC=C2
• Molecular Formula: C16H16N2O3S
• Molecular Weight: 316.4 g/mol

Description

N-{[(2-methoxyphenyl)amino]carbonothioyl}-2-phenoxyacetamide, also known as MPAA, is a chemical compound that has been studied for its potential use in scientific research. MPAA has been found to have various biochemical and physiological effects, making it a promising compound for further investigation.

Mechanism of Action

The mechanism of action of N-{[(2-methoxyphenyl)amino]carbonothioyl}-2-phenoxyacetamide involves the inhibition of certain enzymes, such as acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. By inhibiting acetylcholinesterase, N-{[(2-methoxyphenyl)amino]carbonothioyl}-2-phenoxyacetamide can increase the levels of acetylcholine in the brain, which can improve cognitive function.
Biochemical and Physiological Effects:
N-{[(2-methoxyphenyl)amino]carbonothioyl}-2-phenoxyacetamide has been found to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, improve cognitive function, and reduce inflammation. N-{[(2-methoxyphenyl)amino]carbonothioyl}-2-phenoxyacetamide has also been found to have antioxidant properties, which can protect cells from damage caused by free radicals.

Advantages and Limitations for Lab Experiments

One advantage of using N-{[(2-methoxyphenyl)amino]carbonothioyl}-2-phenoxyacetamide in lab experiments is its potential as a drug target for the treatment of diseases such as Alzheimer's and Parkinson's. However, one limitation of using N-{[(2-methoxyphenyl)amino]carbonothioyl}-2-phenoxyacetamide is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on N-{[(2-methoxyphenyl)amino]carbonothioyl}-2-phenoxyacetamide. One direction is to investigate its potential use as a drug target for the treatment of Alzheimer's and Parkinson's. Another direction is to study its anti-cancer properties and its potential use in cancer treatment. Additionally, further research is needed to determine the optimal dosage and toxicity of N-{[(2-methoxyphenyl)amino]carbonothioyl}-2-phenoxyacetamide.

Synthesis Methods

The synthesis of N-{[(2-methoxyphenyl)amino]carbonothioyl}-2-phenoxyacetamide involves the reaction of 2-phenoxyacetic acid with thionyl chloride to form 2-phenoxyacetyl chloride, which is then reacted with 2-aminophenol to form the intermediate product. The intermediate product is then reacted with methoxyphenyl isothiocyanate to form N-{[(2-methoxyphenyl)amino]carbonothioyl}-2-phenoxyacetamide.

Scientific Research Applications

N-{[(2-methoxyphenyl)amino]carbonothioyl}-2-phenoxyacetamide has been studied for its potential use in various scientific research applications. One study found that N-{[(2-methoxyphenyl)amino]carbonothioyl}-2-phenoxyacetamide has anti-cancer properties and can inhibit the growth of cancer cells. Another study found that N-{[(2-methoxyphenyl)amino]carbonothioyl}-2-phenoxyacetamide can inhibit the activity of certain enzymes, making it a potential drug target for the treatment of diseases such as Alzheimer's and Parkinson's.